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Compound of Interest

N-(4-acetylphenyl)-3-
Compound Name:
chloropropanamide

cat. No.: B1351235

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of 3-chloropropanoyl chloride in a laboratory setting. Adherence to these guidelines is critical to
minimize risks and ensure a safe working environment. 3-Chloropropanoyl chloride is a
corrosive, toxic, and flammable liquid that requires stringent safety measures.

Hazard Identification and Summary

3-Chloropropanoyl chloride is a hazardous chemical with multiple risk factors. It is fatal if
inhaled, harmful if swallowed, and causes severe skin burns and eye damage.[1][2][3][4] The
vapor is corrosive to the respiratory tract and the substance is a lachrymator, meaning it can
cause tearing.[5] It is also a combustible liquid and may be corrosive to metals.[5][6] A key
hazard is its violent reaction with water, which can produce toxic gases.[3][6][7]

Hazard Statements:

Fatal if inhaled (H330)[2][3]

Harmful if swallowed (H302)[1][2][3]

Causes severe skin burns and eye damage (H314)[1][2][3]

Flammable liquid and vapor (H226)[1][2]
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e May be corrosive to metals (H290)[6]

» Reacts violently with water (EUH014)[3]

Quantitative Data Summary

A summary of the key physical and toxicological properties of 3-chloropropanoyl chloride is

provided in the table below for easy reference.

Property Value Reference

Molecular Formula C3HaCl20 [1][5]

Molecular Weight 126.97 g/mol [2][3]

Appearance C.:olf)rless to yellow or brown (2105]
liquid

Odor Acrid, stench [5]

Boiling Point 144 °C (lit.) [1]

Melting Point -32 °C [1]

Flash Point 63 °C (145.4 °F) - closed cup [3]

Density 1.33 g/cm3 at 25 °C [3]

Vapor Pressure

7.5 mmHg at 20 °C

[3]

Toxicity (Oral, Rat)

LD50: 1200 mg/kg

[3]

Toxicity (Inhalation, Rat)

LC50: 1 mg/L for 1 hour

[3]

Experimental Protocols
Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 3-chloropropanoy! chloride. The following must

be worn at all times:

e Hand Protection: Chemical-resistant gloves (e.g., butyl rubber or Viton™). Gloves must be

inspected before use and disposed of properly after handling.[1][3]
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» Eye Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch).[3]

o Skin and Body Protection: A chemical-resistant laboratory coat, apron, and closed-toe shoes
are required. For tasks with a higher risk of splashing, fire/flame resistant and impervious
clothing should be worn.[1]

» Respiratory Protection: All work must be conducted in a certified chemical fume hood.[8] If
there is a risk of exposure above the occupational exposure limit, a NIOSH-approved
respirator with an appropriate cartridge for acid gases and organic vapors must be used.[1]

[2][3]

A workflow for ensuring proper PPE usage is outlined below.
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Start: Prepare to handle
3-chloropropanoyl chloride

i
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(Select appropriate PPE based on risk assessmenD

i

@orrectly don all required PPE)

i

(Conduct work in a chemical fume hoocD

'

Properly doff and dispose of
contaminated PPE

End of procedure
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Personal Protective Equipment (PPE) Workflow.

Safe Handling and Storage Protocol

Handling:

o Always work in a well-ventilated area, specifically within a certified chemical fume hood.[1][8]
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e Avoid contact with skin, eyes, and clothing.[3]

e Do not breathe vapors or mists.[3]

o Use spark-proof tools and take measures to prevent the buildup of electrostatic charge.[1][3]
o Keep away from sources of ignition such as heat, sparks, and open flames.[2][3]

» Do not eat, drink, or smoke in the laboratory.[2]

e Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[1]
» Keep the container tightly closed.[1][3]

» Store away from incompatible materials, including water, strong bases, alcohols, and
oxidizing agents.[3]

» Store in a corrosion-resistant container with a resistant inner liner.[1] Do not use metal
containers.[6]

e The storage area should be locked and accessible only to authorized personnel.[6]

Spill and Emergency Procedures
Spill Cleanup:

Evacuate all non-essential personnel from the spill area.[1]

Remove all sources of ignition.[1][5]

Ensure adequate ventilation.[1]

Wearing full PPE, absorb the spill with an inert, dry material such as sand or earth. Do not
use combustible materials like sawdust.[7][8]
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o Collect the absorbed material using spark-proof tools and place it into a suitable, closed
container for disposal.[1][2]

» Do not allow the spilled chemical to enter drains.[1]

Firefighting:

e Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish the fire.[1] Do NOT
use a direct stream of water as the substance reacts violently with it.[7][8]

» Firefighters must wear self-contained breathing apparatus and full protective gear.[1]

A logical diagram for handling spills is presented below.
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Spill of 3-chloropropanoyl chloride@
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Spill Response Workflow.

First Aid Measures

Immediate medical attention is required for any exposure.[4]
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« Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If
the victim is not breathing, give artificial respiration, but do not use mouth-to-mouth
resuscitation. Seek immediate emergency medical help.[1][2]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[1][2]

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, also under the eyelids. Remove contact lenses if present and easy to do so.
Continue rinsing. Seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a doctor or poison control center immediately.[1][2]

Waste Disposal

Waste from 3-chloropropanoyl chloride is classified as hazardous.[5] All waste materials must
be disposed of in accordance with local, state, and federal regulations. Contact a licensed
professional waste disposal service to dispose of this material. Do not empty into drains or the
environment.[1][9] Contaminated containers should be treated as hazardous waste.[5]

Incompatible Materials

3-Chloropropanoyl chloride is incompatible with the following and should not be stored or
mixed with them:

Water[3][7]

Strong bases|[3]

Alcohols[3][9]

Strong oxidizing agents[3][9]

Metals[4][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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